Cas no 71905-93-6 (Benzenesulfonyl chloride, 2-(acetylamino)-)
71905-93-6 structure
Product Name:Benzenesulfonyl chloride, 2-(acetylamino)-
CAS No:71905-93-6
MF:C8H8ClNO3S
MW:233.672019958496
CID:544839
PubChem ID:12506944
Update Time:2025-04-19
Benzenesulfonyl chloride, 2-(acetylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2-(acetylamino)-
- 2-(ACETYLAMINO)BENZENESULFONYL CHLORIDE
- 2-acetamidobenzenesulfonyl chloride
- 71905-93-6
- AB60369
- SCHEMBL1279094
- DTXSID80500735
- 2-ACETAMIDOBENZENE-1-SULFONYL CHLORIDE
- AKOS006333931
- VKPQLZPZPYQFOK-UHFFFAOYSA-N
- acetamidobenzenesulfonyl chloride
- Acetylaminobenzolsulfochlorid
-
- Inchi: 1S/C8H8ClNO3S/c1-6(11)10-7-4-2-3-5-8(7)14(9,12)13/h2-5H,1H3,(H,10,11)
- InChI Key: VKPQLZPZPYQFOK-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=CC=1NC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 232.99144
- Monoisotopic Mass: 232.9913420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 63.24
Benzenesulfonyl chloride, 2-(acetylamino)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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